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Compound of Interest

Compound Name: PFI-6N

Cat. No.: B15558818 Get Quote

Introduction
PFI-6N is a crucial negative control compound for its structurally similar counterpart, PFI-6, a

potent and selective inhibitor of the YEATS domain-containing proteins MLLT1 (also known as

ENL) and MLLT3 (also known as AF9).[1] In epigenetic research, utilizing a negative control

like PFI-6N is essential to differentiate the specific effects of MLLT1/3 inhibition from off-target

or compound-specific effects. PFI-6N is designed to be inactive against MLLT1, MLLT3, and

other YEATS domain-containing proteins, ensuring that observed biological phenomena in

parallel experiments with PFI-6 can be confidently attributed to its intended mechanism of

action.[1]

Proper preparation of stock solutions and subsequent working dilutions is critical for accurate

and reproducible experimental results. These protocols provide detailed instructions for the

solubilization and dilution of PFI-6N for use in various in vitro assays.

Data Presentation
Quantitative data for PFI-6N is summarized in the tables below for easy reference.

Table 1: Chemical and Physical Properties of PFI-6N
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Property Value Reference

Molecular Weight 357.40 g/mol

Appearance White to beige powder

Purity ≥98% (HPLC)

CAS Number 2650530-01-9

Table 2: Solubility and Storage Recommendations for PFI-6N

Parameter Recommendation Reference

Solubility

Primary Solvent Dimethyl Sulfoxide (DMSO) [1]

Maximum Stock Concentration Up to 10 mM in DMSO [1]

Alternative Solubility 2 mg/mL in DMSO

Storage

Solid (Powder)
2-8°C for short-term; -20°C for

long-term
[1]

Stock Solution (in DMSO)
-20°C; Aliquot to avoid freeze-

thaw cycles
[1]

Stability

DMSO Stock Solution

Stable for 3-6 months at -20°C.

Limit to one freeze-thaw cycle

per aliquot.

[1]

Signaling Pathway Context
PFI-6N serves as a negative control for PFI-6, an inhibitor that targets the YEATS domains of

MLLT1 and MLLT3. These proteins are "readers" of histone acetylation marks, playing a key

role in chromatin regulation and gene transcription. By inhibiting MLLT1/3, PFI-6 disrupts these
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interactions, leading to downstream effects on gene expression. PFI-6N, lacking this inhibitory

activity, is used to control for non-specific effects.

PFI-6 Action PFI-6N Control

PFI-6 (Inhibitor)

MLLT1/3 (YEATS Domain)

Inhibits

Gene Transcription

Promotes

Acetylated Histones

Recruits

PFI-6N (Negative Control)

MLLT1/3 (YEATS Domain)

No Inhibition

Click to download full resolution via product page

PFI-6N as a negative control for the PFI-6 pathway.

Experimental Protocols
Protocol 1: Preparation of a 10 mM PFI-6N Stock
Solution
This protocol describes the preparation of a high-concentration stock solution of PFI-6N in

DMSO.

Materials:

PFI-6N powder (Molecular Weight: 357.40 g/mol )

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or amber vials
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Vortex mixer

Calibrated analytical balance and pipette

Calculation: To prepare a 10 mM stock solution, the required mass of PFI-6N is calculated

using the following formula: Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight (

g/mol )

For 1 mL of a 10 mM solution: Mass (mg) = 10 mmol/L x 0.001 L x 357.40 g/mol x 1000 mg/g =

3.574 mg

Procedure:

Allow the vial of PFI-6N powder to equilibrate to room temperature before opening to prevent

moisture condensation.

Weigh out 3.574 mg of PFI-6N powder and transfer it to a sterile microcentrifuge tube.

Add 1.0 mL of anhydrous, sterile DMSO to the tube.

Cap the tube tightly and vortex thoroughly until the powder is completely dissolved. Gentle

warming (to 37°C) or sonication can be used to aid dissolution if necessary.

Visually inspect the solution to ensure there are no visible particulates.

Aliquot the stock solution into smaller, single-use volumes (e.g., 20 µL) in sterile

microcentrifuge tubes. This is crucial to avoid repeated freeze-thaw cycles which can

compromise the compound's integrity.[1]

Label the aliquots clearly with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -20°C for long-term storage.[1]

Protocol 2: Preparation of Working Dilutions for Cell-
Based Assays
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This protocol outlines the serial dilution of the 10 mM PFI-6N stock solution into cell culture

medium for experimental use.

Materials:

10 mM PFI-6N stock solution in DMSO

Pre-warmed, sterile complete cell culture medium

Sterile microcentrifuge tubes or multi-well plates

Calibrated pipettes

Procedure:

Thaw a single aliquot of the 10 mM PFI-6N DMSO stock solution at room temperature.

Determine the final desired concentration of PFI-6N for your experiment. A typical starting

point for a negative control is to match the concentration of the active compound (PFI-6).

Perform serial dilutions. It is recommended to perform an intermediate dilution step to

minimize pipetting errors and reduce the final DMSO concentration.

Example for a 10 µM final concentration: a. Prepare an intermediate dilution: Add 2 µL of

the 10 mM stock solution to 198 µL of pre-warmed cell culture medium. This creates a 100

µM intermediate solution (a 1:100 dilution). b. Prepare the final working solution: Add the

required volume of the 100 µM intermediate solution to your cell culture vessel. For

instance, to achieve a final concentration of 10 µM in 1 mL of media, add 100 µL of the

100 µM solution to 900 µL of media in the well.

Important: Always prepare a vehicle control containing the same final concentration of

DMSO as the highest concentration of PFI-6N used in the experiment. The final DMSO

concentration should ideally be kept at or below 0.1% to avoid solvent-induced cytotoxicity.

[2][3]

Add the working dilutions to the cells immediately after preparation. Do not store PFI-6N in

aqueous solutions for extended periods.
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Stock Solution Preparation (10 mM)

Working Dilution Preparation

1. Weigh 3.574 mg PFI-6N

2. Dissolve in 1 mL DMSO

3. Vortex to Mix

4. Aliquot into Tubes

5. Store at -20°C

1. Thaw Stock Aliquot

Use in Experiment

2. Create Intermediate Dilution
(e.g., 100 µM in Media)

3. Create Final Dilution
(e.g., 10 µM in Media)

4. Add to Cell Culture

Click to download full resolution via product page

Workflow for preparing PFI-6N stock and working solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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